molecular formula C11H12N2O5 B8534655 (4-Nitrophenyl)methyl 3-hydroxyazetidine-1-carboxylate CAS No. 141890-67-7

(4-Nitrophenyl)methyl 3-hydroxyazetidine-1-carboxylate

Cat. No.: B8534655
CAS No.: 141890-67-7
M. Wt: 252.22 g/mol
InChI Key: TZHSSEQNKOCWJJ-UHFFFAOYSA-N
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Description

(4-Nitrophenyl)methyl 3-hydroxyazetidine-1-carboxylate is a useful research compound. Its molecular formula is C11H12N2O5 and its molecular weight is 252.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

141890-67-7

Molecular Formula

C11H12N2O5

Molecular Weight

252.22 g/mol

IUPAC Name

(4-nitrophenyl)methyl 3-hydroxyazetidine-1-carboxylate

InChI

InChI=1S/C11H12N2O5/c14-10-5-12(6-10)11(15)18-7-8-1-3-9(4-2-8)13(16)17/h1-4,10,14H,5-7H2

InChI Key

TZHSSEQNKOCWJJ-UHFFFAOYSA-N

Canonical SMILES

C1C(CN1C(=O)OCC2=CC=C(C=C2)[N+](=O)[O-])O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1-benzhydryl-3-hydroxyazetidine (9.00 g, 37.6 mmol) in methanol (270 ml) was subjected to catalytic hydrogenation in the presence of 10% palladium on charcoal (9.00 g) in a water bath (50° C.) for 5.5 hours. After checking the completion of the reaction, the reaction mixture was filtered in order to remove the catalyst and the filtrate concentrated under reduced pressure. The residue was partitioned between ethyl acetate and distilled water. The organic layer was concentrated under reduced pressure and dried in vacuo to give a crude product. To a solution of the crude product in a mixture of methylene chloride (82 ml) and methanol (55 ml) were added chloroformic acid p-nitrobenzyl ester (8.90 g, 41.3 mmol) and triethylamine (5.79 ml, 41.3 mmol) in an ice bath. The mixture was stirred at room temperature for 1.5 hours. After checking the completion of the reaction, the reaction mixture was partitioned between ethyl acetate and saturated aqueous sodium hydrogencarbonate solution. The obtained organic layer was washed with saturated aqueous sodium chloride solution, dried over anhydrous sodium sulfate, filtered and concentrated under reduced pressure. The residue was purified by chromatography on a silica gel column using n-hexane:ethyl acetate (1:1)→ethyl acetate as the eluant to afford 3-hydroxy-1-(p-nitrobenzyloxycarbonyl)azetidine (3.52 g, yield 37%) as pale yellow crystals.
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